Cas no 2172137-79-8 (benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate)

• Product Name: benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate
• CAS No: 2172137-79-8
• MF: C₁₆H₁₆ClNO₄S
• MW: 353.82054233551
• CID: 6246371
• PubChem ID: 165482805
• Update Time: 2025-06-20

benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate
• 2172137-79-8
• benzyl N-({4-[(chlorosulfonyl)methyl]phenyl}methyl)carbamate
• EN300-1440410

• Inchi： 1S/C16H16ClNO4S/c17-23(20,21)12-15-8-6-13(7-9-15)10-18-16(19)22-11-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,18,19)
• InChI Key： YMIYDQLMFDTYFL-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=CC=1)CNC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.0488569g/mol
• Monoisotopic Mass: 353.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate

Introduction to Benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate (CAS No. 2172137-79-8)

Benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate, a compound with the chemical identifier CAS No. 2172137-79-8, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in the development of therapeutic agents. The structural motif of this molecule, particularly the presence of a benzyl group and a 4-(chlorosulfonyl)methylphenyl moiety, contributes to its unique chemical properties and potential applications in medicinal chemistry.

The carbamate functional group in Benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate is known for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in the synthesis of more complex organic molecules. The benzyl group, on the other hand, is often employed as a protecting group for amino functions in organic synthesis due to its stability under a wide range of conditions. The combination of these structural features makes this compound a valuable intermediate in the synthesis of biologically active compounds.

The 4-(chlorosulfonyl)methylphenyl part of the molecule introduces a region of high electrophilicity, which can be exploited in various synthetic pathways. This moiety is particularly interesting because it can undergo selective transformations while leaving other parts of the molecule untouched. Such selectivity is crucial in multi-step syntheses where functional groups need to be manipulated with precision.

In recent years, there has been a surge in research focused on developing novel carbamate-based compounds with enhanced pharmacological properties. These studies have highlighted the importance of understanding the structural-activity relationships (SAR) within this class of molecules. Benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate has been investigated as a potential scaffold for designing new drugs due to its unique structural features and reported biological activities.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with small molecule inhibitors, it is possible to modulate these processes and alleviate disease symptoms. The structural features of Benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate make it an attractive candidate for designing such inhibitors.

Recent studies have demonstrated that derivatives of carbamates can exhibit potent inhibitory effects on specific kinases by binding to their active sites. The presence of both the benzyl and chlorosulfonyl groups in Benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate allows for fine-tuning of the molecule's interactions with biological targets. This flexibility has led to the discovery of several promising lead compounds that are currently being evaluated in preclinical studies.

The synthesis of Benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate involves several key steps that highlight the ingenuity of modern organic chemistry. The process typically begins with the preparation of a chlorosulfonylmethylaniline derivative, which serves as a precursor for introducing the chlorosulfonyl group into the molecule. This intermediate is then reacted with benzoyl chloride to form an amide bond, which is subsequently hydrolyzed to yield the desired carbamate.

The reaction conditions must be carefully controlled to ensure high yields and purity. For instance, polar aprotic solvents such as dimethylformamide (DMF) are often used to facilitate these transformations. Additionally, catalysts such as triethylamine may be employed to enhance reaction rates and selectivity.

The purity and quality of Benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate are critical for its intended applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and assess its purity.

In conclusion, Benzyl N-({4-(chlorosulfonyl)methylphenyl}methyl)carbamate (CAS No. 2172137-79-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases, particularly those involving kinases. The ongoing research into this compound underscores its importance as a building block in medicinal chemistry and highlights the continued need for innovative approaches to drug discovery.